Cas no 1214334-70-9 (5-bromo-6-methoxy-pyridine-2-carboxylic acid)

• Product Name: 5-bromo-6-methoxy-pyridine-2-carboxylic acid
• CAS No: 1214334-70-9
• MF: C₇H₆BrNO₃
• MW: 232.0314412117
• MDL: MFCD13185810
• CID: 1038611
• PubChem ID: 53485621
• Update Time: 2025-05-20

5-bromo-6-methoxy-pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-6-methoxypicolinic acid
• 5-Bromo-6-methoxypyridine-2-carboxylic acid
• AK100452
• 2-Pyridinecarboxylic acid, 5-bromo-6-methoxy-
• 3836AA
• FCH1380759
• AB0059862
• AX8241401
• ST24023985
• 3-Bromo-2-methoxy-6-pyridinecarboxylic acid
• 5-bromo-6-methoxy-pyridine-2-carboxylic acid
• AKOS016002629
• DTXSID00704718
• MFCD13185810
• 5-Bromo-6-methoxypicolinicacid
• CS-W022332
• SCHEMBL1672188
• PB39914
• DS-2238
• DB-083553
• SY103419
• AMY17230
• 1214334-70-9
• A849861

• MDL： MFCD13185810
• Inchi： 1S/C7H6BrNO3/c1-12-6-4(8)2-3-5(9-6)7(10)11/h2-3H,1H3,(H,10,11)
• InChI Key： AIHBRPSPSCCVPH-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=O)O)N=C1OC

Computed Properties

• Exact Mass: 230.95300
• Monoisotopic Mass: 230.95311g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.4
• XLogP3: 1.7

Experimental Properties

• PSA: 59.42000
• LogP: 1.55090

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 5-bromo-6-methoxy-pyridine-2-carboxylic acid

Introduction to 5-bromo-6-methoxy-pyridine-2-carboxylic acid (CAS No. 1214334-70-9)

5-bromo-6-methoxy-pyridine-2-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 1214334-70-9, is a significant intermediate in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine derivatives, a class of heterocyclic aromatic compounds that have garnered considerable attention due to their diverse biological activities and synthetic utility. The presence of both bromo and methoxy substituents on the pyridine ring enhances its reactivity, making it a valuable scaffold for further functionalization and drug development.

The structural features of 5-bromo-6-methoxy-pyridine-2-carboxylic acid contribute to its versatility in synthetic chemistry. The carboxylic acid group at the 2-position provides a site for esterification, amidation, or other transformations, while the bromo group at the 5-position allows for cross-coupling reactions such as Suzuki, Stille, or Buchwald-Hartwig couplings. These reactions are pivotal in constructing more complex molecular architectures, enabling the synthesis of novel compounds with tailored properties.

In recent years, pyridine derivatives have been extensively studied for their pharmacological potential. The methoxy group at the 6-position not only influences the electronic properties of the ring but also impacts its interaction with biological targets. This has led to the exploration of 5-bromo-6-methoxy-pyridine-2-carboxylic acid as a precursor in the development of therapeutic agents targeting various diseases. For instance, studies have highlighted its role in generating kinase inhibitors, which are crucial in treating cancers and inflammatory disorders.

One notable application of this compound is in the synthesis of small-molecule inhibitors that modulate enzyme activity. Enzymes such as kinases are often overactive in pathological conditions, making them attractive targets for drug intervention. The ability to modify the pyridine core of 5-bromo-6-methoxy-pyridine-2-carboxylic acid allows researchers to fine-tune binding interactions with these enzymes, leading to the discovery of potent and selective inhibitors. Recent publications have demonstrated its utility in generating inhibitors with improved pharmacokinetic profiles and reduced side effects.

The agrochemical industry has also benefited from the use of 5-bromo-6-methoxy-pyridine-2-carboxylic acid as a building block. Pyridine derivatives are known for their role in developing pesticides and herbicides due to their ability to interact with biological systems at low concentrations. Researchers have leveraged the reactivity of this compound to create novel agrochemicals that offer enhanced efficacy against pests while maintaining environmental safety. The bromo and methoxy groups provide handles for further derivatization, allowing chemists to optimize properties such as solubility, stability, and bioavailability.

The synthetic pathways involving 5-bromo-6-methoxy-pyridine-2-carboxylic acid have been refined over time to achieve higher yields and purities. Modern techniques such as flow chemistry and catalytic methods have enabled more efficient production processes, reducing waste and energy consumption. These advancements align with the growing emphasis on sustainable chemistry practices, ensuring that the synthesis of pharmaceutical intermediates like this one is both effective and environmentally responsible.

Furthermore, computational methods have played a crucial role in understanding the reactivity and potential applications of 5-bromo-6-methoxy-pyridine-2-carboxylic acid. Molecular modeling studies have provided insights into how different substituents influence its interactions with biological targets, guiding rational drug design efforts. By integrating experimental data with computational predictions, researchers can accelerate the discovery process and reduce reliance on trial-and-error approaches.

The future prospects for 5-bromo-6-methoxy-pyridine-2-carboxylic acid are promising, with ongoing research exploring new synthetic strategies and applications. As our understanding of biological systems continues to evolve, so does the demand for innovative chemical tools to address unmet medical needs. This compound remains at the forefront of molecular innovation, serving as a cornerstone in the development of next-generation therapeutics and agrochemicals.